Pyridinium
Cat. No. B092312
M. Wt: 80.11 g/mol
InChI Key: JUJWROOIHBZHMG-UHFFFAOYSA-O
Attention: For research use only. Not for human or veterinary use.
Procedure details
Name
Name
Name
Identifiers
|
REACTION_SMILES
|
[CH2:20]([Cl:21])[Cl:22].[CH3:1][C:2]1([CH2:7][OH:8])[CH2:3][CH2:4][CH2:5][CH2:6]1.[O:9]=[Cr:10](=[O:11])([O-:12])[Cl:13].[nH+:14]1[cH:15][cH:16][cH:17][cH:18][cH:19]1>>[CH3:1][C:2]1([CH:7]=[O:8])[CH2:3][CH2:4][CH2:5][CH2:6]1.[O:9]=[Cr:10](=[O:11])([O-:12])[Cl:13].[nH+:14]1[cH:15][cH:16][cH:17][cH:18][cH:19]1
|
Inputs
Step One
|
Name
|
|
|
Quantity
|
Extracted from reaction SMILES
|
|
Type
|
reactant
|
|
Smiles
|
ClCCl
|
|
Name
|
|
|
Quantity
|
Extracted from reaction SMILES
|
|
Type
|
reactant
|
|
Smiles
|
CC1(CO)CCCC1
|
|
Name
|
|
|
Quantity
|
Extracted from reaction SMILES
|
|
Type
|
reactant
|
|
Smiles
|
O=[Cr](=O)([O-])Cl
|
|
Name
|
|
|
Quantity
|
Extracted from reaction SMILES
|
|
Type
|
reactant
|
|
Smiles
|
c1cc[nH+]cc1
|
Outcomes
Product
|
Name
|
|
|
Type
|
product
|
|
Smiles
|
CC1(C=O)CCCC1
|
|
Name
|
|
|
Type
|
product
|
|
Smiles
|
O=[Cr](=O)([O-])Cl
|
|
Name
|
|
|
Type
|
product
|
|
Smiles
|
c1cc[nH+]cc1
|
Source
|
Source
|
Open Reaction Database (ORD) |
|
Description
|
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
Procedure details
Name
Name
Name
Identifiers
|
REACTION_SMILES
|
[CH2:20]([Cl:21])[Cl:22].[CH3:1][C:2]1([CH2:7][OH:8])[CH2:3][CH2:4][CH2:5][CH2:6]1.[O:9]=[Cr:10](=[O:11])([O-:12])[Cl:13].[nH+:14]1[cH:15][cH:16][cH:17][cH:18][cH:19]1>>[CH3:1][C:2]1([CH:7]=[O:8])[CH2:3][CH2:4][CH2:5][CH2:6]1.[O:9]=[Cr:10](=[O:11])([O-:12])[Cl:13].[nH+:14]1[cH:15][cH:16][cH:17][cH:18][cH:19]1
|
Inputs
Step One
|
Name
|
|
|
Quantity
|
Extracted from reaction SMILES
|
|
Type
|
reactant
|
|
Smiles
|
ClCCl
|
|
Name
|
|
|
Quantity
|
Extracted from reaction SMILES
|
|
Type
|
reactant
|
|
Smiles
|
CC1(CO)CCCC1
|
|
Name
|
|
|
Quantity
|
Extracted from reaction SMILES
|
|
Type
|
reactant
|
|
Smiles
|
O=[Cr](=O)([O-])Cl
|
|
Name
|
|
|
Quantity
|
Extracted from reaction SMILES
|
|
Type
|
reactant
|
|
Smiles
|
c1cc[nH+]cc1
|
Outcomes
Product
|
Name
|
|
|
Type
|
product
|
|
Smiles
|
CC1(C=O)CCCC1
|
|
Name
|
|
|
Type
|
product
|
|
Smiles
|
O=[Cr](=O)([O-])Cl
|
|
Name
|
|
|
Type
|
product
|
|
Smiles
|
c1cc[nH+]cc1
|
Source
|
Source
|
Open Reaction Database (ORD) |
|
Description
|
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
